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Thymine-1-acetic acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Thymine-1-acetic acid, a derivative of the nucleobase thymine, serves as a crucial building

block in the synthesis of various biologically significant molecules, including oligonucleotide

analogues and peptide nucleic acids (PNAs). This document provides a detailed overview of its

chemical structure, IUPAC nomenclature, physicochemical properties, and a comprehensive

experimental protocol for its synthesis.

Chemical Structure and Nomenclature
Thymine-1-acetic acid is characterized by an acetic acid group attached to the nitrogen at the

1-position of the thymine ring.

IUPAC Name: 2-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetic acid[1][2][3]

Synonyms: 1-Carboxymethylthymine, (5-Methyl-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl)acetic

acid, Thymin-1-ylacetic acid[1][2][3][4]

Below is a diagram illustrating the chemical structure of Thymine-1-acetic acid.
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Chemical Structure of Thymine-1-acetic acid

N

C CH₂

NO

CH

CO

CCH₃

H

COOH

Click to download full resolution via product page

Caption: Chemical structure of Thymine-1-acetic acid.

Physicochemical Properties
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A summary of the key quantitative data for Thymine-1-acetic acid is presented in the table

below.

Property Value Reference

Molecular Formula C₇H₈N₂O₄ [1][2][5][6][7]

Molecular Weight 184.15 g/mol [1][2][5][6][7]

CAS Number 20924-05-4 [1][2][5][6]

Melting Point 272-278 °C (decomposes) [2][3][5][8]

pKa 3.81 ± 0.10 (Predicted) [1][2]

Appearance White to yellow solid [1]

SMILES
CC1=CN(CC(O)=O)C(=O)NC1

=O
[5][9]

InChI

1S/C7H8N2O4/c1-4-2-9(3-

5(10)11)7(13)8-

6(4)12/h2H,3H2,1H3,(H,10,11)

(H,8,12,13)

[1][5]

Experimental Protocol: Synthesis of Thymine-1-
acetic acid
The following protocol for the synthesis of Thymine-1-acetic acid is adapted from a published

procedure.[10]

Materials:

Thymine

Potassium hydroxide (KOH)

Bromoacetic acid

Concentrated hydrochloric acid (HCl)
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Water

Dry N,N-Dimethylformamide (DMF)

1-Hydroxy-7-azabenzotriazole (HOAt)

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

Triethylamine (TEA)

5-(4-aminophenyl)-10,15,20-triphenyl porphyrin

Procedure:

Dissolution: Dissolve 4 g (31.7 mmol) of thymine in a solution of 6.82 g (121 mmol) of KOH

in 20 ml of water.

Reaction Initiation: Warm the solution to 40°C.

Addition of Bromoacetic Acid: Prepare a solution of 6.25 g (45 mmol) of bromoacetic acid in

10 ml of water. Add this solution to the thymine solution over a period of 30 minutes while

maintaining the temperature at 40°C.

Stirring: Stir the reaction mixture for an additional 30 minutes at 40°C.

First pH Adjustment and Cooling: Cool the solution to room temperature and adjust the pH to

5.5 using concentrated HCl. Then, cool the reaction mixture in a refrigerator for 2 hours.

Filtration and Second pH Adjustment: Filter any precipitate that forms. Adjust the pH of the

filtrate to 2 with concentrated HCl.

Crystallization: Place the solution in a freezer for 2 hours to induce crystallization of the

product.

Isolation: Collect the resulting white crystalline precipitate by filtration and dry it under a

vacuum over phosphorus pentoxide (P₂O₅).[8]
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The following diagram illustrates the general workflow for the synthesis of Thymine-1-acetic
acid.

Synthesis Workflow of Thymine-1-acetic acid

Thymine & KOH Solution

Reaction at 40°C

Bromoacetic Acid Solution

Cool to RT
pH Adjustment to 5.5

Refrigerate (2h)

Filtration

pH Adjustment to 2

Freeze (2h)

Filtration & Drying

Thymine-1-acetic acid
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Caption: Synthesis workflow for Thymine-1-acetic acid.

Biological Significance and Applications
Thymine-1-acetic acid is a valuable reagent in the field of oligonucleotide synthesis and the

creation of modified nucleic acids.[6] Its structure allows for its incorporation into peptide

backbones to form peptide nucleic acids (PNAs), which are synthetic analogs of DNA and RNA.

These DNA-PNA chimeric oligomers have been synthesized and studied for their properties.[4]

[5]

Furthermore, Thymine-1-acetic acid has been utilized in the development of sensitive and

selective electrochemical biosensors. For instance, it has been a component in the creation of

functionalized gold nanoparticles/reduced graphene oxide nanocomposites for the

ultrasensitive detection of mercury ions, leveraging the specific interaction between thymine

and mercury.[4][5]

While there are no specific signaling pathways directly attributed to Thymine-1-acetic acid
itself, its incorporation into larger molecules like PNAs allows for the modulation of nucleic acid-

based biological processes.[5]

Safety Information
Thymine-1-acetic acid is classified as an irritant.[2] It can cause skin, eye, and respiratory

system irritation.[5] Appropriate personal protective equipment, including gloves, eye

protection, and a dust mask, should be used when handling this compound.[5]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).[5]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 +

P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing).[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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